1-(4-(2-Cyclopropyl-2-hydroxyethyl)piperazin-1-yl)-2-(2-methoxyphenoxy)ethanone hydrochloride

• IUPAC Name: 1-[4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl]-2-(2-methoxyphenoxy)ethanone;hydrochloride
• InChI: InChI=1S/C18H26N2O4.ClH/c1-23-16-4-2-3-5-17(16)24-13-18(22)20-10-8-19(9-11-20)12-15(21)14-6-7-14;/h2-5,14-15,21H,6-13H2,1H3;1H
• InChI Key: MHWVJVSROSOOCV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)N2CCN(CC2)CC(C3CC3)O.Cl
• Molecular Formula: C18H27ClN2O4
• Molecular Weight: 370.9 g/mol

Description

1-(4-(2-Cyclopropyl-2-hydroxyethyl)piperazin-1-yl)-2-(2-methoxyphenoxy)ethanone hydrochloride is a useful research compound. Its molecular formula is C18H27ClN2O4 and its molecular weight is 370.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Activity

A study on the design, synthesis, and pharmacological evaluation of derivatives with a biphenyl moiety linked to an aryl piperazine highlighted the potential antipsychotic activity of these compounds. The research demonstrated the compounds' considerable anti-dopaminergic and anti-serotonergic activity, suggesting their relevance in developing antipsychotic medications (Bhosale et al., 2014).

Anticancer and Antituberculosis Studies

Another study explored the synthesis, anticancer, and antituberculosis studies of derivatives involving cyclopropyl and piperazin-1-yl methanone. Some of these compounds exhibited significant in vitro activity against human breast cancer cell lines and showed antituberculosis activity, demonstrating their potential in treating these conditions (Mallikarjuna et al., 2014).

Biological Activity and SAR Studies

Further research into triazole derivatives containing a piperazine nucleus for antimicrobial, antioxidant, and enzyme inhibitory activities illustrates the diverse biological potential of these molecules. This study emphasized the significance of structural modifications on the biological activities of these compounds, offering a foundation for future drug development (Mermer et al., 2018).

Novel Synthesis Methods

Research on electrochemical synthesis methods for new substituted phenylpiperazines highlights innovative approaches to creating these compounds. This method provides a facile, environmentally friendly, and efficient pathway to synthesize phenylpiperazine derivatives, potentially useful in various pharmacological applications (Nematollahi & Amani, 2011).